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Compound of Interest

Compound Name: Octylamine Hydrochloride

Cat. No.: B089684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Octylamine hydrochloride is a primary amine salt that serves as a versatile compound in

various scientific domains, including organic synthesis, materials science, and pharmacology.

Its amphiphilic nature, stemming from an eight-carbon alkyl chain and a hydrophilic ammonium

headgroup, dictates its utility as a surfactant, catalyst, and precursor for more complex

molecules. This guide provides a comprehensive overview of the fundamental physicochemical

properties of octylamine hydrochloride, its applications in research and drug development,

and detailed protocols for its handling and use.

Core Physicochemical Properties
A thorough understanding of the molecular characteristics of octylamine hydrochloride is

paramount for its effective application. These properties are summarized in the table below and

are foundational to its reactivity, solubility, and overall behavior in experimental systems.
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Property Value Source(s)

Chemical Formula C₈H₂₀ClN [1][2][3]

Molecular Weight 165.70 g/mol [1]

CAS Number 142-95-0 [1][4]

Appearance
White to almost white

crystalline powder
[5][6]

Melting Point 198 °C [2][7][8]

IUPAC Name octan-1-amine;hydrochloride [1]

Synonyms
n-Octylammonium chloride,

OACl
[4]

The molecular weight of a compound is a critical parameter in experimental science, essential

for accurate molar concentration calculations in solution preparation. The molecular weight of

octylamine hydrochloride is derived from the sum of the atomic weights of its constituent

atoms: eight carbon atoms, twenty hydrogen atoms, one chlorine atom, and one nitrogen atom.

[1]

The chemical formula, C₈H₂₀ClN, details the elemental composition of one molecule of

octylamine hydrochloride.[1][2][3] This formula is derived from the parent compound,

octylamine (C₈H₁₉N)[9], which is protonated by hydrochloric acid (HCl)[1]. The hydrochloride

salt formation enhances the compound's stability and water solubility compared to its free base

form.

Chemical Structure and Formation
The formation of octylamine hydrochloride from its parent amine is a straightforward acid-

base reaction. This process is crucial for understanding its chemical behavior and handling.
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Reactants

Product

Octylamine (C₈H₁₉N)
(Free Base)

Octylamine Hydrochloride (C₈H₂₀ClN)
(Salt)

Protonation

Hydrochloric Acid (HCl)

Provides Chloride Ion (Cl⁻)

Click to download full resolution via product page

Caption: Formation of Octylamine Hydrochloride via Protonation.

Applications in Research and Drug Development
The unique properties of octylamine hydrochloride lend it to a variety of applications in the

scientific field.

Organic Synthesis: It serves as a precursor in the synthesis of more complex molecules,

including pharmaceuticals and agrochemicals. The primary amine group is a key functional

handle for various chemical transformations.

Micelle Formation: As an amphiphilic molecule, it can form micelles in aqueous solutions.

This property is exploited in drug delivery systems to encapsulate hydrophobic drugs,

thereby increasing their solubility and bioavailability.

Material Science: Octylamine hydrochloride is used as a surface-modifying agent and a

templating agent in the synthesis of nanomaterials.

Experimental Protocol: Preparation of a Standard
Solution
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Accurate solution preparation is fundamental to reproducible experimental results. The

following protocol outlines the steps for preparing a standard aqueous solution of octylamine
hydrochloride.

Objective: To prepare a 100 mL of a 10 mM octylamine hydrochloride solution.

Materials:

Octylamine hydrochloride (CAS: 142-95-0)

Deionized water

Volumetric flask (100 mL)

Analytical balance

Spatula and weighing paper

Magnetic stirrer and stir bar

Procedure:

Calculate the required mass:

Molecular Weight (MW) = 165.70 g/mol [1]

Desired Concentration (C) = 10 mM = 0.010 mol/L

Volume (V) = 100 mL = 0.100 L

Mass (m) = C x MW x V = 0.010 mol/L x 165.70 g/mol x 0.100 L = 0.1657 g

Weigh the octylamine hydrochloride:

Place a piece of weighing paper on the analytical balance and tare it.

Carefully weigh out approximately 0.1657 g of octylamine hydrochloride onto the

weighing paper.
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Dissolve the compound:

Transfer the weighed octylamine hydrochloride into the 100 mL volumetric flask.

Add approximately 70-80 mL of deionized water to the flask.

Add a magnetic stir bar and place the flask on a magnetic stirrer. Stir until the solid is

completely dissolved.

Bring to final volume:

Once dissolved, carefully add deionized water to the flask until the bottom of the meniscus

reaches the calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including safety glasses and

gloves, when handling octylamine hydrochloride.[10]

It is classified as an irritant, causing skin and eye irritation.[5][10]

Handle the compound in a well-ventilated area or a fume hood to avoid inhalation of the

powder.[5]

In case of contact with eyes or skin, rinse immediately with plenty of water and seek medical

advice.[5][10]

Workflow for Solution Preparation
The following diagram illustrates the logical flow of the experimental protocol for preparing a

standard solution of octylamine hydrochloride.

Start Calculate Required Mass
(m = C * MW * V) Weigh Octylamine HCl Dissolve in Deionized Water Bring to Final Volume Homogenize Solution End

Click to download full resolution via product page
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Caption: Workflow for Preparing a Standard Solution.

Conclusion
Octylamine hydrochloride is a compound with well-defined physicochemical properties that

make it a valuable tool for researchers and scientists in various disciplines. Its molecular weight

of 165.70 g/mol and chemical formula of C₈H₂₀ClN are fundamental to its use in quantitative

scientific research.[1] Adherence to proper handling and safety protocols is essential for its safe

and effective application in the laboratory. This guide serves as a foundational resource for

professionals working with this versatile chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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